Cas no 62246-52-0 (ethyl N~2~,N~6~-bis(thioxomethylidene)lysinate)

• Product Name: ethyl N~2~,N~6~-bis(thioxomethylidene)lysinate
• CAS No: 62246-52-0
• MF: C₁₀H₁₄N₂O₂S₂
• MW: 258.360359668732
• CID: 956370
• PubChem ID: 311888
• Update Time: 2025-04-19

ethyl N~2~,N~6~-bis(thioxomethylidene)lysinate Chemical and Physical Properties

Names and Identifiers

• ethyl N~2~,N~6~-bis(thioxomethylidene)lysinate
• 2,6-diisothiocyanato-hexanoic acid ethyl ester
• ethyl 2,6-diisothiocyanatohexanoate
• QJXQTXCTKSKWGP-UHFFFAOYSA-N
• NSC218422
• SCHEMBL21319577
• 62246-52-0
• NSC-218422

• Inchi： 1S/C10H14N2O2S2/c1-2-14-10(13)9(12-8-16)5-3-4-6-11-7-15/h9H,2-6H2,1H3
• InChI Key： QJXQTXCTKSKWGP-UHFFFAOYSA-N
• SMILES： S=C=NC(C(=O)OCC)CCCCN=C=S

Computed Properties

• Exact Mass: 258.04982
• Monoisotopic Mass: 258.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 366.1°C at 760 mmHg
• Flash Point: 175.2°C
• Refractive Index: 1.552
• PSA: 51.02
• LogP: 2.29400